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Compound of Interest

Compound Name:
2-Nitro-5-

(pentafluorosulfanyl)phenol

CAS No.: 1329120-21-9

Cat. No.: B1456746

Get Quote

Part 1: Executive Summary & Strategic Rationale
The pentafluorosulfanyl group (SF

), frequently termed the "Super-Trifluoromethyl" group, represents a high-value motif for late-
stage lead optimization. Despite its discovery in the mid-20th century, its adoption in medicinal
chemistry was historically hindered by synthetic inaccessibility. Recent breakthroughs in radical
chemistry have democratized access to this moiety.

Why SF

? In drug design, the SF

group offers a unique "Triangle of Power" that distinguishes it from the ubiquitous
trifluoromethyl (CF

) group:

Extreme Lipophilicity: Significantly higher than CF
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, improving membrane permeability.

High Electronegativity: Strong electron-withdrawing capacity (

= 0.68) comparable to CF

, modulating pKa and metabolic stability.

Structural Novelty: A square pyramidal geometry (octahedral sulfur) that creates a distinct

steric volume (between tert-butyl and CF

), enabling unique lock-and-key interactions in enzyme active sites.

Table 1: Physicochemical Comparison of Substituents
Property SF CF tert-Butyl

Hammett Constant (

)
0.68 0.54 -0.20

Lipophilicity (

)
1.51 0.88 1.98

Geometry Square Pyramidal Tetrahedral Tetrahedral

Effective Volume (Å

)
~108 ~73 ~98

Chemical Stability
High (Hydrolysis

resistant)
High High

Part 2: Synthetic Protocol – Radical
Pentafluorosulfanylation[1]
Objective: Introduction of the SF

group into an aliphatic scaffold via radical addition of SF

Cl to a terminal alkyne.
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Mechanism: The reaction proceeds via a radical chain mechanism initiated by triethylborane

(Et

B).[1] The SF

radical adds to the unsaturated bond, followed by chlorine atom transfer, yielding a

-chloro-SF

alkene. This intermediate is a versatile building block for further cross-coupling or elimination
reactions.

Safety & Handling (CRITICAL)
SF

Cl (Sulfur chloride pentafluoride): A toxic, colorless gas (bp -19 °C) at room temperature.[2]
[3] It must be condensed into the reaction vessel at low temperatures.

Et

B (Triethylborane): Pyrophoric.[1] Handle strictly under inert atmosphere (Argon/Nitrogen).

Pressure: Reactions may generate slight pressure; use rated pressure tubes or heavy-walled

glass sealed vessels.

Reagents & Equipment
Substrate: Terminal Alkyne (1.0 equiv)

Reagent: SF

Cl gas (1.2 – 1.5 equiv)

Initiator: Et

B (1.0 M in hexanes, 0.1 – 0.2 equiv)

Solvent: Anhydrous Hexane or Dichloromethane (DCM)

Cooling: Dry ice/Acetone bath (-78 °C) and Acetonitrile/Dry ice bath (-40 °C).
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Step-by-Step Procedure
Setup: Flame-dry a heavy-walled Schlenk tube or pressure vessel equipped with a magnetic

stir bar. Flush with Argon.

Solvent & Substrate: Add the terminal alkyne (e.g., 1-decyne, 1.0 mmol) and anhydrous

hexane (5 mL) to the vessel. Cool the mixture to -78 °C (Dry ice/acetone).

SF

Cl Condensation:

Connect the SF

Cl lecture bottle to the vessel via a chemically resistant tube and needle.

Slowly condense SF

Cl (approx. 1.5 mmol) into the reaction mixture. (Note: Calibrate flow rate or weigh the
vessel before/after to ensure correct stoichiometry).

Initiation:

Add Et

B (0.1 mmol, 100 µL of 1.0 M solution) dropwise via a gas-tight syringe into the cold
mixture.

Note: Trace oxygen is required to activate Et

B; however, standard "inert" conditions usually contain sufficient trace O

. Do not bubble air through the pyrophoric reagent.

Reaction:

Allow the mixture to warm slowly to -30 °C to -40 °C and stir for 1–2 hours.

Monitor reaction progress by
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F NMR (SF

group appears as a characteristic AB

pattern: a doublet of pentets and a pentet of doublets).

Workup:

Quench the reaction by adding saturated aqueous NaHCO

(5 mL).

Extract with DCM or Pentane (3 x 10 mL).

Wash combined organics with brine, dry over MgSO

, and concentrate carefully (products may be volatile).

Purification: Purify via silica gel flash chromatography. SF

compounds are non-polar; use non-polar eluent systems (e.g., 100% Pentane to 5%
EtOAc/Pentane).

Mechanistic Visualization
The following diagram illustrates the radical chain propagation cycle utilized in this protocol.
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Figure 1: Radical chain mechanism for the Et

B-mediated addition of SF

Cl to alkynes.[1][4][5][6]

Part 3: Applications in Medicinal Chemistry[1][8][9]
Bioisosteric Replacement Strategy
The SF

group is most effective when used to replace:

Trifluoromethyl (-CF

): To increase lipophilicity and metabolic stability without altering the electronic pull.

tert-Butyl (-C(CH

)
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): To maintain steric bulk while drastically flipping the electronic nature from electron-donating
to electron-withdrawing.

Nitro (-NO

): To maintain electron withdrawal while removing the metabolic liability of nitro reduction (to
toxic anilines).

Case Study: SF -Indole Inhibitors of p97 ATPase
In a study targeting the p97 AAA ATPase (a cancer target), researchers replaced a CF

group on an indole scaffold with SF

.

Observation: The SF

analogue exhibited superior metabolic stability in liver microsomes compared to the CF

parent.

Mechanism: The steric bulk of SF

blocked oxidative metabolism at the adjacent ring positions, while its lipophilicity enhanced
cellular permeability.

Strategic Decision Flowchart
Use this logic flow to determine if SF

incorporation is suitable for your lead compound.
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Figure 2: Decision matrix for prioritizing SF

incorporation in SAR campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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